Cas no 34876-10-3 (2-Butenoic acid,3-methyl-, 1,1'-anhydride)

2-Butenoic acid,3-methyl-, 1,1'-anhydride Properties

Names and Identifiers

• 2-Butenoic acid,3-methyl-, 1,1'-anhydride
• 3-methylbut-2-enoyl 3-methylbut-2-enoate
• 3,3-dimethylacrylicanhydride
• 3-methyl but-2-enoic anhydride
• 3-Methyl-2-butenoic acid anhydride
• 3-Methyl-2-butenoic anhydride
• Bis(3,3-dimethylacrylsaeure)anhydrid
• Crotonic acid,anhydride
• senecioic anhydride
• Seneciosaeureanhydrid
• 3,3-Dimethylacrylic anhydride
• Crotonic acid, anhydride
• FT-0639219
• 34876-10-3
• 3-methylbut-2-enoic anhydride
• LS-12649
• DTXSID60956357
• Crotonic acid, 3-methyl-, anhydride
• NSC-165785
• 2-Butenoic acid, 3-methyl-, 1,1'-anhydride
• 2-Butenoic acid, 3-methyl-, anhydride
• SCHEMBL779266
• AKOS006273500
• NSC 165785
• 3-Methylbut-2-enoicanhydride
• 3,3-dimethylacrylic acid anhydride
• NSC165785
• YQEIMEGRSTXEMX-UHFFFAOYSA-N
• EINECS 252-264-3
• NS00055285
• +Expand

• InChIKey： YQEIMEGRSTXEMX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H14O3/c1-7(2)5-9(11)13-10(12)6-8(3)4/h5-6H,1-4H3
• SMILES： C/C(=C/C(OC(/C=C(/C)\C)=O)=O)/C

Computed Properties

• Exact Mass: 182.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 182.094
• Heavy Atom Count: 13
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 1.98860
• PSA: 43.37000
• Refractive Index: 1.464
• Boiling Point: 278.5°Cat760mmHg
• Flash Point: 119.8°C
• Density: 1.006

2-Butenoic acid,3-methyl-, 1,1'-anhydride Security Information

2-Butenoic acid,3-methyl-, 1,1'-anhydride Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%